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Introduction

Tuberonic acid (TA), a hydroxylated derivative of jasmonic acid (JA), is a plant signaling
molecule implicated in critical developmental processes, most notably the induction of tuber
formation in potatoes (Solanum tuberosum)[1]. Its glucoside, tuberonic acid glucoside (TAG),
serves as a storage and transport form, which upon enzymatic hydrolysis, releases the active
TA[1]. This document provides detailed application notes and experimental protocols for
utilizing tuberonic acid and its glucoside in crop improvement research, focusing on its
potential to enhance yield and stress tolerance.

Mechanism of Action & Signaling Pathway

Tuberonic acid is biosynthesized from jasmonic acid and is considered a key signaling
molecule in the jasmonate signaling pathway, which is central to plant development and
defense responses[1][2][3]. The current understanding suggests that tuberonic acid acts
downstream of or in concert with the well-established JA-Ile signaling module.

Upon perception of environmental or developmental cues, jasmonic acid is converted to its
bioactive form, jasmonoyl-isoleucine (JA-lle). JA-lle then binds to its receptor, COI1, an F-box
protein that is part of the SCFCOI1 ubiquitin E3 ligase complex. This binding event targets JAZ
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(Jasmonate ZIM-domain) repressor proteins for degradation by the 26S proteasome[2][3][4].
The degradation of JAZ proteins releases transcription factors, such as MYC2, which then
activate the expression of jasmonate-responsive genes[1][2][3].

Tuberonic acid and its glucoside are thought to play a direct role in tuber formation by
activating specific genes involved in this process[1]. While the precise signaling cascade
downstream of tuberonic acid is still under investigation, it is known to influence the
expression of genes related to carbohydrate metabolism and storage organ development[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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